Cas no 61712-98-9 (2,4-Pentadien-1-one, 5-(4-methylphenyl)-1-phenyl-)

• Product Name: 2,4-Pentadien-1-one, 5-(4-methylphenyl)-1-phenyl-
• CAS No: 61712-98-9
• MF: C₁₈H₁₆O
• MW: 248.319045066833
• CID: 468916
• PubChem ID: 71393031
• Update Time: 2025-04-19

2,4-Pentadien-1-one, 5-(4-methylphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadien-1-one, 5-(4-methylphenyl)-1-phenyl-
• 5-(4-methylphenyl)-1-phenylpenta-2,4-dien-1-one
• DTXSID30814819
• 61712-98-9

• Inchi： 1S/C18H16O/c1-15-11-13-16(14-12-15)7-5-6-10-18(19)17-8-3-2-4-9-17/h2-14H,1H3
• InChI Key： BTAFHUXPKBPDCB-UHFFFAOYSA-N
• SMILES： O=C(C=CC=CC1C=CC(C)=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.12018
• Monoisotopic Mass: 248.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07